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Compound of Interest

Compound Name: 2-Methyl-4-(phenethyloxy)aniline
CAS No.: 926246-51-7
Cat. No.: B3168107
Get Quote
. J

Executive Summary

This application note details the strategic implementation of 2-Methyl-4-(phenethyloxy)aniline
(CAS: 926246-51-7 / 1185296-12-1 HCI salt) as a high-value intermediate in the synthesis of
Tyrosine Kinase Inhibitors (TKIS).

In modern medicinal chemistry, this compound serves as a "privileged scaffold," providing a
critical hydrophobic tail that targets the ATP-binding pocket of kinases such as c-Met, EGFR,
and VEGFR. Its specific structural features—the ortho-methyl group and the para-phenethyloxy
moiety—are engineered to enhance binding affinity through conformational restriction and
lipophilic interaction, respectively.

This guide provides validated protocols for its synthesis, quality control, and downstream
coupling, designed for researchers in drug discovery and process chemistry.

Chemical Identity & Properties
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Property Specification
Chemical Name 2-Methyl-4-(phenethyloxy)aniline
4-(2-Phenylethoxy)-2-methylaniline; 4-Amino-3-
Synonyms
methylphenyl phenethyl ether
926246-51-7 (Free Base); 1185296-12-1 (HCI
CAS Number
Salt)
Molecular Formula C1sH17NO
Molecular Weight 227.30 g/mol
Appearance Off-white to pale brown solid
N Soluble in DMSO, Methanol, DCM; Insoluble in
Solubility
water
Melting Point 92-96 °C (typical for free base)

Mechanistic Rationale in Drug Design

The utility of 2-Methyl-4-(phenethyloxy)aniline lies in its ability to optimize the
Pharmacophore-Binding Relationship within the kinase domain.

Structural Logic

o Phenethyloxy Tail (Hydrophobic Anchor): The phenethyl ether chain extends into the
hydrophobic back-pocket (selectivity pocket) of the kinase enzyme. This interaction is often
driven by

stacking with residues like Phenylalanine or Tyrosine in the gatekeeper region.

o Ortho-Methyl Group (Conformational Lock): The methyl group at the 2-position (ortho to the
amine) introduces steric hindrance that forces the aniline ring to twist relative to the
heterocycle core (e.g., quinazoline or pyrimidine). This "pre-organized" conformation reduces
the entropic penalty upon binding, significantly improving potency (
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Pathway Visualization

The following diagram illustrates the role of this intermediate in a convergent synthesis
workflow for a generic TKI.

4-Amino-3-methylphenol Alkylation (K2CO3, DMF)

2-Methyl-4-(phenethyloxy)aniline
(The Core Intermediate)

Phenethyl Bromide

4-Chloro-Heterocycle
(e.g., Quinazoline/Pyrimidine)

Click to download full resolution via product page

Caption: Convergent synthesis pathway utilizing 2-Methyl-4-(phenethyloxy)aniline to
generate high-affinity kinase inhibitors.

Experimental Protocols
Protocol A: Synthesis of 2-Methyl-4-
(phenethyloxy)aniline

Objective: To synthesize the intermediate from commercially available precursors with high
purity (>98%).

Reagents:
e 4-Amino-3-methylphenol (1.0 eq)
e (2-Bromoethyl)benzene (Phenethyl bromide) (1.1 eq)

e Potassium Carbonate (
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) (2.0 eq)

o Potassium lodide (KI) (0.1 eq, catalyst)

¢ DMF (Dimethylformamide) (10 Volumes)

Step-by-Step Methodology:

e Charge: In a clean, dry reactor, dissolve 4-Amino-3-methylphenol in DMF.
» Base Addition: Add

and KI. Stir the suspension at room temperature for 15 minutes.

o Alkylation: Dropwise add (2-Bromoethyl)benzene over 30 minutes to control exotherm.

o Reaction: Heat the mixture to 60—-80°C for 4—6 hours. Monitor by HPLC (Target: <2% starting
phenol).

e Quench: Cool to 25°C and pour the mixture into ice-cold water (30 Volumes).

« |solation: The product will precipitate as a solid. Filter and wash with water (3x) to remove
residual DMF.

 Purification: Recrystallize from Ethanol/Water (8:2) if purity is <98%.
e Drying: Vacuum dry at 45°C for 12 hours.

Critical Process Parameters (CPPs):

o Temperature: Exceeding 90°C may lead to N-alkylation (impurity).

» Stoichiometry: Excess bromide is preferred to drive phenol conversion; unreacted bromide is
removed during wash.

Protocol B: Coupling to Heterocycle (APl Synthesis)

Objective: To couple the aniline intermediate to a 4-chloroquinazoline core (Model Reaction for
TKI synthesis).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3168107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reagents:

4-Chloro-6,7-dimethoxyquinazoline (1.0 eq)

2-Methyl-4-(phenethyloxy)aniline (1.05 eq)

Isopropanol (IPA) (15 Volumes)

HCI (4M in Dioxane) (Catalytic amount, optional)
Step-by-Step Methodology:

 Dissolution: Suspend the chloroquinzoline core in IPA.
» Addition: Add the aniline intermediate.

o Reflux: Heat the mixture to reflux (82°C). The reaction is typically driven by the precipitation
of the product hydrochloride salt.

e Monitoring: Reaction is usually complete within 2—4 hours (TLC/HPLC).
e Work-up: Cool to 0-5°C. The product precipitates as a salt.
o Filtration: Filter the solid and wash with cold IPA and then diethyl ether.

o Free Basing (Optional): If the free base is required, suspend in DCM and wash with
saturated

Quality Control & Characterization

Trustworthiness in data is paramount. Use the following parameters to validate the intermediate
before use in GMP steps.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3168107/docs?utm_src=pdf-body#application-note-strategic-utilization-of-2-methyl-4-phenethyloxy-aniline-in-api-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3168107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Test Method Acceptance Criteria

HPLC (C18, ACN/Water

Purit
Y gradient) (Area %)
o -NMR (DMSO- , _
Identification Consistent with structure
)
Water Content Karl Fischer (KF)
DMF
Residual Solvents GC-Headspace
ppm
Appearance Visual Off-white to light brown solid

NMR Signature (Diagnostic Signals):
e ppm (s, 3H): Methyl group on aniline ring.
e ppm (t, 2H): Benzylic

of phenethyl group.

e ppm (t, 2H): Ether

e ppm (br s, 2H): Aniline
(exchangeable).
Safety & Compliance
e Hazard Class: Irritant (Skin/Eye). Potential sensitizer.

e PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to
avoid dust inhalation.

e Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation
(darkening of color).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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